Cas no 1343514-78-2 (1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene)

1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene structure
1343514-78-2 structure
Product Name:1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
CAS No:1343514-78-2
MF:C12H16Br2O2
MW:352.062242507935
CID:6606622
PubChem ID:64042164
Update Time:2024-01-15

1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene
    • Benzene, 1-bromo-3-[2-bromo-1-(2-methoxy-1-methylethoxy)ethyl]-
    • 1-Bromo-3-(2-bromo-1-((1-methoxypropan-2-yl)oxy)ethyl)benzene
    • 1343514-78-2
    • CS-0278844
    • 1-bromo-3-{2-bromo-1-[(1-methoxypropan-2-yl)oxy]ethyl}benzene
    • EN300-1135177
    • AKOS013358792
    • Inchi: 1S/C12H16Br2O2/c1-9(8-15-2)16-12(7-13)10-4-3-5-11(14)6-10/h3-6,9,12H,7-8H2,1-2H3
    • InChI Key: HMWYHBLSQKUAKL-UHFFFAOYSA-N
    • SMILES: C1(Br)=CC=CC(C(OC(C)COC)CBr)=C1

Computed Properties

  • Exact Mass: 351.94966g/mol
  • Monoisotopic Mass: 349.95170g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.520±0.06 g/cm3(Predicted)
  • Boiling Point: 353.8±32.0 °C(Predicted)

1-bromo-3-{2-bromo-1-(1-methoxypropan-2-yl)oxyethyl}benzene Pricemore >>

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